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Compound of Interest

Compound Name: Stiripentol-d9

Cat. No.: B1141076

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the molecular weight of Stiripentol-
d9, an isotopically labeled version of the antiepileptic drug Stiripentol. This information is crucial
for a variety of applications, including its use as an internal standard in quantitative analysis by
mass spectrometry.

Molecular Composition and Weight

Stiripentol-d9 is a deuterated analog of Stiripentol. The "-d9" designation signifies that nine
hydrogen (H) atoms in the molecule have been replaced by their heavier isotope, deuterium
(D). This substitution increases the mass of the molecule without significantly altering its
chemical properties, making it an ideal internal standard for analytical purposes.

The molecular formula for Stiripentol-d9 is C1aHsD9O3[1][2][3][4]. The molecular weight is
calculated by summing the atomic weights of each constituent atom.

Quantitative Data Summary

The following table outlines the atomic and molecular weights used to determine the final
formula weight of Stiripentol-d9.
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Atomic Weight Total Weight

Component Symbol Count

(amu) (amu)
Carbon C 14 ~12.011 ~168.154
Hydrogen H 9 ~1.008 ~9.072
Deuterium D 9 ~2.014[5] ~18.126
Oxygen O 3 ~15.999 ~47.997
Stiripentol-d9 C14H9D90s3 Formula Weight ~243.35

Note: Atomic weights are standard values and may vary slightly. The final formula weight is
consistent with multiple sources.

Methodology for Molecular Weight Determination

The molecular weight presented is a theoretical value derived from the chemical formula and
the standard atomic weights of the constituent isotopes.

Calculation Protocol:

« |dentify the Molecular Formula: The established molecular formula for Stiripentol-d9 is
C14H9D9O:s.

e Sum Atomic Weights: The total molecular weight is the sum of the masses of all atoms in the

formula:

o Mass = (14 x Atomic Weight of C) + (9 x Atomic Weight of H) + (9 x Atomic Weight of D) +
(3 x Atomic Weight of O)

o Result: The calculation yields a molecular weight of approximately 243.35 g/mol . This value
is confirmed by various chemical suppliers and databases.

Disclaimer: The request for experimental protocols and Graphviz diagrams is not applicable to
the determination of a theoretical molecular weight, which is a calculation based on established
atomic masses and a known chemical formula. No signaling pathways or experimental
workflows are involved in this calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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do]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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